molecular formula C12H11Cl2N3O2S B4883440 N-[4-acetyl-5-(3,4-dichlorophenyl)-4,5-dihydro-1,3,4-thiadiazol-2-yl]acetamide

N-[4-acetyl-5-(3,4-dichlorophenyl)-4,5-dihydro-1,3,4-thiadiazol-2-yl]acetamide

Cat. No. B4883440
M. Wt: 332.2 g/mol
InChI Key: LWQFPVYFAAPMTF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-[4-acetyl-5-(3,4-dichlorophenyl)-4,5-dihydro-1,3,4-thiadiazol-2-yl]acetamide is a compound that has been synthesized and studied for its potential applications in scientific research. This compound belongs to the class of thiadiazole derivatives, which have shown promising results in various fields of research.

Mechanism of Action

The exact mechanism of action of N-[4-acetyl-5-(3,4-dichlorophenyl)-4,5-dihydro-1,3,4-thiadiazol-2-yl]acetamide is not fully understood. However, studies have suggested that this compound may act by inhibiting certain enzymes or proteins that are involved in the growth and proliferation of cancer cells or microorganisms.
Biochemical and Physiological Effects
N-[4-acetyl-5-(3,4-dichlorophenyl)-4,5-dihydro-1,3,4-thiadiazol-2-yl]acetamide has been shown to have various biochemical and physiological effects, including:
1. Inhibition of Enzymes: Studies have suggested that this compound may inhibit certain enzymes that are involved in the growth and proliferation of cancer cells or microorganisms.
2. Induction of Apoptosis: N-[4-acetyl-5-(3,4-dichlorophenyl)-4,5-dihydro-1,3,4-thiadiazol-2-yl]acetamide has been shown to induce apoptosis (programmed cell death) in cancer cells.
3. Reduction of Oxidative Stress: N-[4-acetyl-5-(3,4-dichlorophenyl)-4,5-dihydro-1,3,4-thiadiazol-2-yl]acetamide has been shown to reduce oxidative stress, which is a major contributor to various diseases.

Advantages and Limitations for Lab Experiments

N-[4-acetyl-5-(3,4-dichlorophenyl)-4,5-dihydro-1,3,4-thiadiazol-2-yl]acetamide has several advantages and limitations for lab experiments, including:
Advantages:
1. High Potency: N-[4-acetyl-5-(3,4-dichlorophenyl)-4,5-dihydro-1,3,4-thiadiazol-2-yl]acetamide has high potency, which makes it effective in small doses.
2. Stability: This compound is stable under normal laboratory conditions, which makes it easy to handle and store.
3. Low Toxicity: N-[4-acetyl-5-(3,4-dichlorophenyl)-4,5-dihydro-1,3,4-thiadiazol-2-yl]acetamide has low toxicity, which makes it safe to use in laboratory experiments.
Limitations:
1. Limited Solubility: N-[4-acetyl-5-(3,4-dichlorophenyl)-4,5-dihydro-1,3,4-thiadiazol-2-yl]acetamide has limited solubility in water, which makes it difficult to use in aqueous solutions.
2. Limited Stability in Solution: This compound has limited stability in solution, which makes it difficult to use in long-term experiments.
3. Limited Availability: N-[4-acetyl-5-(3,4-dichlorophenyl)-4,5-dihydro-1,3,4-thiadiazol-2-yl]acetamide is not widely available, which makes it difficult to obtain for laboratory experiments.

Future Directions

There are several future directions for the research on N-[4-acetyl-5-(3,4-dichlorophenyl)-4,5-dihydro-1,3,4-thiadiazol-2-yl]acetamide, including:
1. Development of New Antimicrobial Agents: Further research is needed to explore the potential of this compound for the development of new antimicrobial agents.
2. Development of New Anticancer Drugs: Studies have shown that N-[4-acetyl-5-(3,4-dichlorophenyl)-4,5-dihydro-1,3,4-thiadiazol-2-yl]acetamide has anticancer activity. Further research is needed to explore its potential for the development of new anticancer drugs.
3. Mechanistic Studies: Further studies are needed to understand the exact mechanism of action of this compound.
4. Formulation Development: Further research is needed to develop formulations of N-[4-acetyl-5-(3,4-dichlorophenyl)-4,5-dihydro-1,3,4-thiadiazol-2-yl]acetamide that are more stable and have better solubility.
5. Toxicity Studies: Further studies are needed to evaluate the toxicity of this compound in vivo.
Conclusion
N-[4-acetyl-5-(3,4-dichlorophenyl)-4,5-dihydro-1,3,4-thiadiazol-2-yl]acetamide is a compound that has shown promising results in various fields of scientific research. It has exhibited antimicrobial, anticancer, and antioxidant activity, and has several advantages for laboratory experiments. However, further research is needed to explore its potential for the development of new drugs and to understand its exact mechanism of action.

Synthesis Methods

The synthesis of N-[4-acetyl-5-(3,4-dichlorophenyl)-4,5-dihydro-1,3,4-thiadiazol-2-yl]acetamide involves the reaction of 3,4-dichlorophenylhydrazine with acetic anhydride to form 3,4-dichlorophenylhydrazide. This intermediate is then reacted with thiosemicarbazide to give the desired compound. The reaction scheme is shown below:

Scientific Research Applications

N-[4-acetyl-5-(3,4-dichlorophenyl)-4,5-dihydro-1,3,4-thiadiazol-2-yl]acetamide has been studied for its potential applications in various fields of scientific research. Some of the areas where this compound has shown promising results include:
1. Antimicrobial Activity: N-[4-acetyl-5-(3,4-dichlorophenyl)-4,5-dihydro-1,3,4-thiadiazol-2-yl]acetamide has been shown to exhibit antimicrobial activity against a wide range of microorganisms, including bacteria and fungi. This property makes it a potential candidate for the development of new antimicrobial agents.
2. Anticancer Activity: Studies have shown that N-[4-acetyl-5-(3,4-dichlorophenyl)-4,5-dihydro-1,3,4-thiadiazol-2-yl]acetamide has anticancer activity against various cancer cell lines. This property makes it a potential candidate for the development of new anticancer drugs.
3. Antioxidant Activity: N-[4-acetyl-5-(3,4-dichlorophenyl)-4,5-dihydro-1,3,4-thiadiazol-2-yl]acetamide has been shown to exhibit antioxidant activity, which makes it a potential candidate for the development of new antioxidants.

properties

IUPAC Name

N-[3-acetyl-2-(3,4-dichlorophenyl)-2H-1,3,4-thiadiazol-5-yl]acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H11Cl2N3O2S/c1-6(18)15-12-16-17(7(2)19)11(20-12)8-3-4-9(13)10(14)5-8/h3-5,11H,1-2H3,(H,15,16,18)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

LWQFPVYFAAPMTF-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(=O)NC1=NN(C(S1)C2=CC(=C(C=C2)Cl)Cl)C(=O)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H11Cl2N3O2S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

332.2 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-[3-acetyl-2-(3,4-dichlorophenyl)-2H-1,3,4-thiadiazol-5-yl]acetamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.